ethyl (Z)-4,4,4-trichlorobut-2-enoate
Overview
Description
Ethyl (Z)-4,4,4-trichlorobut-2-enoate, commonly known as Ethyl trichloroacetate, is a chemical compound that has various applications in scientific research. It is a colorless liquid with a pungent odor and is commonly used as a reagent in organic chemistry. Ethyl trichloroacetate is a highly reactive compound and is used in the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of ethyl trichloroacetate is not well understood. However, it is believed that it acts as an electrophile and reacts with nucleophiles such as alcohols, amines, and thiols to form esters, amides, and thioesters.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of ethyl trichloroacetate. However, it has been reported to have toxic effects on the liver and kidneys in animal studies.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl trichloroacetate in lab experiments include its high reactivity, which allows for the synthesis of various organic compounds. It is also readily available and relatively inexpensive. However, the limitations of using ethyl trichloroacetate include its highly exothermic nature, which requires careful handling. It is also toxic and can cause harm if not handled properly.
Future Directions
There are various future directions for the use of ethyl trichloroacetate in scientific research. One potential application is in the synthesis of novel pharmaceuticals and agrochemicals. It can also be used in the development of new materials such as polymers and resins. Further research is needed to understand the mechanism of action and potential toxic effects of ethyl trichloroacetate.
Synthesis Methods
Ethyl trichloroacetate can be synthesized by reacting trichloroacetic acid with ethanol in the presence of a dehydrating agent such as phosphorus pentoxide. The reaction results in the formation of ethyl trichloroacetate and water. This reaction is highly exothermic and requires careful handling.
Scientific Research Applications
Ethyl trichloroacetate is widely used in scientific research as a reagent in organic synthesis. It is used in the synthesis of various organic compounds such as esters, amides, and ketones. It is also used as a reagent in the synthesis of pharmaceuticals and agrochemicals.
properties
CAS RN |
13001-71-3 |
|---|---|
Product Name |
ethyl (Z)-4,4,4-trichlorobut-2-enoate |
Molecular Formula |
C6H7Cl3O2 |
Molecular Weight |
217.5 g/mol |
IUPAC Name |
ethyl (Z)-4,4,4-trichlorobut-2-enoate |
InChI |
InChI=1S/C6H7Cl3O2/c1-2-11-5(10)3-4-6(7,8)9/h3-4H,2H2,1H3/b4-3- |
InChI Key |
IZIBACDHNNVHQA-ARJAWSKDSA-N |
Isomeric SMILES |
CCOC(=O)/C=C\C(Cl)(Cl)Cl |
SMILES |
CCOC(=O)C=CC(Cl)(Cl)Cl |
Canonical SMILES |
CCOC(=O)C=CC(Cl)(Cl)Cl |
synonyms |
ethyl (Z)-4,4,4-trichlorobut-2-enoate |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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